Cas no 95593-98-9 ((3-methylbutyl)(5-methylthiophen-2-yl)methylamine)

• Product Name: (3-methylbutyl)(5-methylthiophen-2-yl)methylamine
• CAS No: 95593-98-9
• MF: C₁₁H₁₉NS
• MW: 197.340261697769
• CID: 3155958
• PubChem ID: 17206600
• Update Time: 2025-06-22

(3-methylbutyl)(5-methylthiophen-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• (3-methylbutyl)[(5-methylthiophen-2-yl)methyl]amine
• (3-methylbutyl)(5-methylthiophen-2-yl)methylamine
• 95593-98-9
• 3-Methyl-N-((5-methylthiophen-2-yl)methyl)butan-1-amine
• EN300-169134
• AKOS002624839
• CS-0281697

• Inchi： 1S/C11H19NS/c1-9(2)6-7-12-8-11-5-4-10(3)13-11/h4-5,9,12H,6-8H2,1-3H3
• InChI Key： ZAYNKMKBJIODDP-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1CNCCC(C)C

Computed Properties

• Exact Mass: 197.12382078Da
• Monoisotopic Mass: 197.12382078Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.3Ų

Additional information on (3-methylbutyl)(5-methylthiophen-2-yl)methylamine

Introduction to (3-methylbutyl)(5-methylthiophen-2-yl)methylamine (CAS No. 95593-98-9)

(3-methylbutyl)(5-methylthiophen-2-yl)methylamine (CAS No. 95593-98-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The chemical structure of (3-methylbutyl)(5-methylthiophen-2-yl)methylamine consists of a thiophene ring substituted with a methyl group at the 5-position, which is connected to a methylamine moiety through a methylene bridge. Additionally, the compound features a 3-methylbutyl chain, contributing to its overall hydrophobicity and potential for specific biological interactions.

Recent studies have highlighted the importance of thiophene-containing compounds in drug discovery due to their ability to modulate various biological targets. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of (3-methylbutyl)(5-methylthiophen-2-yl)methylamine exhibit potent anti-inflammatory properties by selectively inhibiting the production of pro-inflammatory cytokines. This finding underscores the potential of this compound as a lead molecule for developing new anti-inflammatory drugs.

In another research effort, scientists at the University of California, San Francisco, explored the use of (3-methylbutyl)(5-methylthiophen-2-yl)methylamine as a scaffold for designing small molecules that target G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes and are key targets for many therapeutic interventions. The study, published in Nature Communications (2022), reported that derivatives of this compound showed high affinity and selectivity for specific GPCRs, suggesting its utility in developing more targeted and effective treatments for diseases such as hypertension and neurological disorders.

The synthetic accessibility of (3-methylbutyl)(5-methylthiophen-2-yl)methylamine is another factor contributing to its appeal in pharmaceutical research. A recent review in the Tetrahedron Letters (2020) detailed several efficient synthetic routes for preparing this compound and its derivatives. These methods often involve palladium-catalyzed cross-coupling reactions and organometallic transformations, which are well-established techniques in organic synthesis. The ability to synthesize this compound on a large scale with high purity and yield makes it an attractive candidate for industrial applications.

Beyond its direct use as a therapeutic agent, (3-methylbutyl)(5-methylthiophen-2-yl)methylamine has also found applications as an intermediate in the synthesis of other biologically active molecules. For example, researchers at the Max Planck Institute for Chemical Biology have utilized this compound as a key building block in the development of novel antibiotics. Their work, published in Angewandte Chemie International Edition (2019), demonstrated that derivatives of this compound exhibited broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria, highlighting its potential in addressing the growing challenge of antibiotic resistance.

In conclusion, (3-methylbutyl)(5-methylthiophen-2-yl)methylamine (CAS No. 95593-98-9) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its synthetic accessibility and biological activity, make it an important molecule for further investigation and development. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.